Cas no 1247827-56-0 (4-bromo-N-(1H-imidazol-2-ylmethyl)-2,6-dimethylaniline)

• Product Name: 4-bromo-N-(1H-imidazol-2-ylmethyl)-2,6-dimethylaniline
• CAS No: 1247827-56-0
• MF: C₁₂H₁₄BrN₃
• MW: 280.16366147995
• CID: 4580645
• PubChem ID: 61558455
• Update Time: 2025-05-24

4-bromo-N-(1H-imidazol-2-ylmethyl)-2,6-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(1H-imidazol-2-ylmethyl)-2,6-dimethylaniline
• 1H-Imidazole-2-methanamine, N-(4-bromo-2,6-dimethylphenyl)-

• Inchi： 1S/C12H14BrN3/c1-8-5-10(13)6-9(2)12(8)16-7-11-14-3-4-15-11/h3-6,16H,7H2,1-2H3,(H,14,15)
• InChI Key： JNMBENGZRGGXCK-UHFFFAOYSA-N
• SMILES： C1(CNC2=C(C)C=C(Br)C=C2C)NC=CN=1

Additional information on 4-bromo-N-(1H-imidazol-2-ylmethyl)-2,6-dimethylaniline

Comprehensive Overview of 4-bromo-N-(1H-imidazol-2-ylmethyl)-2,6-dimethylaniline (CAS No. 1247827-56-0)

4-bromo-N-(1H-imidazol-2-ylmethyl)-2,6-dimethylaniline (CAS No. 1247827-56-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique brominated aromatic and imidazole functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a 2,6-dimethylaniline backbone with a 4-bromo substituent and an N-(1H-imidazol-2-ylmethyl) side chain, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 4-bromo-N-(1H-imidazol-2-ylmethyl)-2,6-dimethylaniline has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate enzyme activity, a topic frequently searched in platforms like PubMed and Google Scholar. The compound’s bromine atom offers a reactive site for further functionalization, aligning with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of CAS No. 1247827-56-0 typically involves multi-step reactions, including alkylation and bromination processes. Optimizing its yield and purity is a common challenge discussed in forums such as ResearchGate, where chemists exchange protocols for imidazole derivatives. Its stability under various pH conditions and solubility in organic solvents like DMSO or DMF further enhances its utility in high-throughput screening (HTS) assays.

From an industrial perspective, 4-bromo-N-(1H-imidazol-2-ylmethyl)-2,6-dimethylaniline is often explored for crop protection formulations, addressing the global need for sustainable agriculture. Its structural motifs are analogous to those in commercial fungicides and herbicides, making it a candidate for patent filings in agrochemical innovation. This aligns with the rising searches for green chemistry alternatives and low-toxicity pesticides.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. Data reproducibility and scalability are critical concerns highlighted in peer-reviewed journals, reflecting the broader scientific community’s focus on QC/QA standards. Additionally, its logP and pKa values are frequently calculated to predict bioavailability, a key parameter in drug-likeness assessments.

In conclusion, 4-bromo-N-(1H-imidazol-2-ylmethyl)-2,6-dimethylaniline (CAS No. 1247827-56-0) exemplifies the intersection of synthetic chemistry and applied life sciences. Its adaptability to diverse research needs—from small-molecule therapeutics to agricultural chemicals—ensures its relevance in contemporary scientific discourse. As interest in tailored molecular scaffolds grows, this compound will likely remain a focal point for innovation.